Cas no 1804418-91-4 (Ethyl 2,5-dimethoxy-3-fluorobenzoate)

• Product Name: Ethyl 2,5-dimethoxy-3-fluorobenzoate
• CAS No: 1804418-91-4
• MF: C₁₁H₁₃FO₄
• MW: 228.216927289963
• CID: 4955610
• Update Time: 2025-05-19

Ethyl 2,5-dimethoxy-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,5-dimethoxy-3-fluorobenzoate

• Inchi： 1S/C11H13FO4/c1-4-16-11(13)8-5-7(14-2)6-9(12)10(8)15-3/h5-6H,4H2,1-3H3
• InChI Key： YNAMLIDNCCNZCP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(=O)OCC)=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 2,5-dimethoxy-3-fluorobenzoate

Ethyl 2,5-dimethoxy-3-fluorobenzoate (CAS No. 1804418-91-4): A Comprehensive Overview in Modern Chemical Research

Ethyl 2,5-dimethoxy-3-fluorobenzoate, identified by its Chemical Abstracts Service (CAS) number 1804418-91-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative of benzoic acid features a unique structural configuration that has garnered considerable attention due to its potential applications in medicinal chemistry and material science. The presence of both dimethoxy and fluorine substituents imparts distinct electronic and steric properties, making it a versatile building block for the synthesis of more complex molecules.

The compound's molecular structure, characterized by a benzene ring substituted with two methoxy groups at the 2- and 5-positions and a fluorine atom at the 3-position, contributes to its reactivity and functionality. Such structural motifs are often explored in the development of bioactive agents due to their ability to modulate biological pathways. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, a phenomenon often referred to as the "fluorine effect."

In recent years, Ethyl 2,5-dimethoxy-3-fluorobenzoate has been investigated for its role in synthesizing novel pharmacophores. Researchers have leveraged its scaffold to develop compounds with potential therapeutic applications in areas such as anti-inflammatory, antiviral, and anticancer agents. The combination of methoxy and fluorine substituents provides a balance of lipophilicity and polarizability, which is crucial for optimizing drug-like properties.

One of the most compelling aspects of Ethyl 2,5-dimethoxy-3-fluorobenzoate is its utility as a precursor in cross-coupling reactions. These reactions are fundamental in modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds that are essential for constructing complex molecular architectures. For instance, palladium-catalyzed Suzuki-Miyaura and Heck reactions have been employed to introduce various functional groups onto the benzene ring, expanding the compound's synthetic utility.

The pharmaceutical industry has shown particular interest in derivatives of Ethyl 2,5-dimethoxy-3-fluorobenzoate. Studies have demonstrated that modifications at the 2-, 5-, and 3-positions can significantly alter the biological activity of the resulting compounds. For example, recent research has highlighted the synthesis of analogs that exhibit potent inhibitory effects on specific enzymes implicated in neurological disorders. The precise control over substitution patterns allows chemists to fine-tune the pharmacological profile of these derivatives.

Beyond pharmaceutical applications, Ethyl 2,5-dimethoxy-3-fluorobenzoate has found utility in materials science. Its structural features make it a suitable candidate for designing organic semiconductors and liquid crystals. The electron-withdrawing nature of the fluorine atom and the electron-donating methoxy groups contribute to its ability to influence charge transport properties, making it valuable in the development of optoelectronic devices.

The synthesis of Ethyl 2,5-dimethoxy-3-fluorobenzoate itself presents an interesting challenge due to the need for precise regioselectivity during functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These techniques underscore the compound's importance as a synthetic intermediate in industrial-scale production.

In conclusion, Ethyl 2,5-dimethoxy-3-fluorobenzoate strong>(CAS No. 1804418-91-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, materials science, and chemical synthesis. As research continues to uncover new methodologies for functionalizing this scaffold, its significance is expected to grow further.